Cas no 65078-05-9 (4-Methyl-2-nitrobenzamide)

4-Methyl-2-nitrobenzamide is a nitro-substituted benzamide derivative with the molecular formula C8H8N2O3. This compound is characterized by the presence of a methyl group at the 4-position and a nitro group at the 2-position of the benzamide scaffold. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro and amide functional groups enhance its reactivity, making it suitable for further derivatization or reduction reactions. Its well-defined structure and stability under standard conditions contribute to its utility in research and industrial applications. Proper handling and storage are recommended due to its potential sensitivity to heat and light.
4-Methyl-2-nitrobenzamide structure
4-Methyl-2-nitrobenzamide structure
Product Name:4-Methyl-2-nitrobenzamide
CAS No:65078-05-9
MF:C8H8N2O3
MW:180.16072177887
CID:4960223
Update Time:2025-10-29

4-Methyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-nitrobenzamide
    • 4-methyl-2-nitro-benzamide
    • 4-Methyl-2-nitrobenzamide
    • Inchi: 1S/C8H8N2O3/c1-5-2-3-6(8(9)11)7(4-5)10(12)13/h2-4H,1H3,(H2,9,11)
    • InChI Key: VWKSRDFIGWFBMV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1[N+](=O)[O-])N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • XLogP3: 0.2
  • Topological Polar Surface Area: 88.9

4-Methyl-2-nitrobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002054-250mg
4-Methyl-2-nitrobenzamide
65078-05-9 97%
250mg
$470.40 2023-09-01
Alichem
A015002054-500mg
4-Methyl-2-nitrobenzamide
65078-05-9 97%
500mg
$790.55 2023-09-01
Alichem
A015002054-1g
4-Methyl-2-nitrobenzamide
65078-05-9 97%
1g
$1534.70 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1739967-1g
4-Methyl-2-nitrobenzamide
65078-05-9 98%
1g
¥627.00 2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1739967-5g
4-Methyl-2-nitrobenzamide
65078-05-9 98%
5g
¥1816.00 2024-05-05

Additional information on 4-Methyl-2-nitrobenzamide

Research Brief on 4-Methyl-2-nitrobenzamide (CAS: 65078-05-9): Recent Advances and Applications in Chemical Biology and Medicine

4-Methyl-2-nitrobenzamide (CAS: 65078-05-9) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging therapeutic potentials. The compound's unique chemical structure, characterized by a nitro group adjacent to an amide functionality, makes it a versatile intermediate in organic synthesis and drug development.

Recent studies have highlighted the role of 4-Methyl-2-nitrobenzamide as a precursor in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antimicrobial agents. The researchers utilized 4-Methyl-2-nitrobenzamide as a key intermediate to synthesize a series of nitroaromatic derivatives with potent activity against multidrug-resistant bacterial strains. The study reported a minimum inhibitory concentration (MIC) of ≤2 µg/mL for some derivatives, underscoring the compound's potential in addressing antibiotic resistance.

In addition to its antimicrobial properties, 4-Methyl-2-nitrobenzamide has shown promise in cancer research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters explored its role as a scaffold for designing small-molecule inhibitors targeting specific oncogenic pathways. The study found that derivatives of 4-Methyl-2-nitrobenzamide exhibited selective inhibition of kinase activity in vitro, with IC50 values in the low micromolar range. These findings suggest that further optimization of this scaffold could yield clinically relevant anticancer agents.

The compound's mechanism of action is an area of active investigation. Preliminary data from a 2023 study in Chemical Biology & Drug Design indicate that 4-Methyl-2-nitrobenzamide derivatives may interact with cellular redox systems, potentially inducing oxidative stress in target cells. This property could explain its observed activity against both microbial pathogens and cancer cells, which often exhibit altered redox homeostasis compared to normal cells. However, more detailed mechanistic studies are needed to fully elucidate these pathways.

From a synthetic chemistry perspective, recent advances have improved the efficiency of 4-Methyl-2-nitrobenzamide production. A 2023 report in Organic Process Research & Development described a novel catalytic method for its synthesis, achieving a 92% yield with excellent purity. This development is particularly significant for scaling up production for potential pharmaceutical applications. The method employs environmentally benign catalysts, aligning with current trends in green chemistry.

Despite these promising developments, challenges remain in the clinical translation of 4-Methyl-2-nitrobenzamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship studies. Recent computational modeling approaches, as reported in a 2023 Journal of Chemical Information and Modeling article, are helping to predict and optimize these pharmacokinetic properties early in the drug discovery process.

In conclusion, 4-Methyl-2-nitrobenzamide (CAS: 65078-05-9) represents a chemically interesting and biologically active scaffold with multiple potential applications in medicine. Ongoing research continues to uncover new dimensions of its utility, from antimicrobial to anticancer applications. As synthetic methodologies improve and our understanding of its mechanism deepens, this compound may serve as the foundation for developing novel therapeutic agents addressing pressing medical challenges.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.